Cas no 21834-92-4 (5-\u200bMethyl-\u200b2-\u200bphenyl-\u200b2-\u200bhexenal)

• Product Name: 5-\u200bMethyl-\u200b2-\u200bphenyl-\u200b2-\u200bhexenal
• CAS No: 21834-92-4
• Molecular Formula: C₁₃H₁₆O
• Molecular Weight: 188.2655
• MDL: MFCD00036615
• CID: 51880
• PubChem ID: 24901547

5-\u200bMethyl-\u200b2-\u200bphenyl-\u200b2-\u200bhexenal Properties

Names and Identifiers

• 5-methyl-2-phenyl-2-hexenal
• Cocal
• 5-methyl-2-phenylhex-2-enal
• 5-methyl-2-phenyl-hex-2-enal
• 2-Phenyl-5-methyl-2-hexenal
• alpha-(3-Methylbutylidene)-Benzeneacetaldehyde
• Benzeneacetaldehyde, alpha-(3-methylbutylidene)-
• DSSTox_CID_27419
• DSSTox_RID_82333
• DSSTox_GSID_47419
• 5-Methyl-2-Phenyl 2 Hexenal
• YURDCJXYOLERLO-UHFFFAOYSA-N
• Tox21_302458
• TRA0075793
• AK307045
• M199
• 5-Methyl-2-phenyl-hex-2-enal, (2E)-
• UNII-57UW55EC13
• FEMA 3199
• 5-Methyl-2-phenyl-2-hexenal, >=96%, FG
• ?Cocal
• (2E)-5-methyl-2-phenyl-hex-2-enal
• UNII-935DI670UJ
• MFCD00036615
• (2E)-5-methyl-2-phenylhex-2-enal
• (E)-5-Methyl-2-phenyl-hex-2-enal
• EINECS 244-602-3
• FEMA No. 3199
• AM84770
• 2-Hexenal, 5-methyl-2-phenyl-
• (E)-5-methyl-2-phenylhex-2-enal
• D70128
• 2-Phenyl-5-methylhex-2-enal
• Benzeneacetaldehyde, alpha-(3-methylbutylidene)-, (E)-
• alpha-(3-Methylbutylidene)benzeneacetaldehyde
• YURDCJXYOLERLO-LCYFTJDESA-N
• a-(3-Methylbutylidene)benzeneacetaldehyde, 9CI
• W-107517
• DS-11320
• Benzeneacetaldehyde, alpha -(3-methylbutylidene)-
• WAA83492
• 57UW55EC13
• Benzeneacetaldehyde, .alpha.-(3-methylbutylidene)-
• AKOS024348946
• 21834-92-4
• 188829-73-4
• CHEBI:177629
• Fema No. 3199, E-
• Benzeneacetaldehyde, alpha-(3-methylbutylidene)-, (alphaE)-
• 935DI670UJ
• Q27271558
• SCHEMBL891343
• (2E)-5-Methyl-2-phenyl-2-hexenal
• BENZENEACETALDEHYDE, .ALPHA.-(3-METHYLBUTYLIDENE)-, (.ALPHA.E)-
• BENZENEACETALDEHYDE, .ALPHA.-(3-METHYLBUTYLIDENE)-, (E)-
• 5-Methyl-2-phenyl-2-hexenal (natural)
• 95%,as a mixture of isomers

• MDL： MFCD00036615
• InChIKey： YURDCJXYOLERLO-UHFFFAOYSA-N
• Inchi： 1S/C13H16O/c1-11(2)8-9-13(10-14)12-6-4-3-5-7-12/h3-7,9-11H,8H2,1-2H3
• SMILES： O=C([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=C([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 2043290

Computed Properties

• Exact Mass: 188.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 188.12
• Heavy Atom Count: 14
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.31500
• PSA: 17.07000
• Refractive Index: 1.534
• Boiling Point: 100°C/7mmHg(lit.)
• Flash Point: >110 ºC
• FEMA: 3199
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Sensitiveness: Air Sensitive
• Density: 0.973

5-\u200bMethyl-\u200b2-\u200bphenyl-\u200b2-\u200bhexenal Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/38
• Dangerous goods sign：
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases： R36/38
• Signal Word：Warning
• TSCA：Yes

5-\u200bMethyl-\u200b2-\u200bphenyl-\u200b2-\u200bhexenal Customs Data

• HS CODE：2912299000
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes